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Compound of Interest

Compound Name: Eglinazine-ethyl

CAS No.: 6616-80-4

Cat. No.: B1615406

Get Quote

Chemical Class: 1,3,5-Triazine | Primary Application: Pre-emergence Herbicide | CAS: 6616-

80-4

Executive Summary & Chemical Identity
Eglinazine-ethyl is a synthetic N-alkylated chlorotriazine herbicide, structurally distinct from

atrazine due to the incorporation of a glycine ethyl ester moiety at the C2 position. While

historically deployed for broadleaf weed control in cereals, its relevance to modern research

lies in its structural pharmacophores—specifically the lability of the ethyl ester group, which

serves as a model for hydrolytic bio-activation and environmental degradation in triazine

scaffolds.

Note on Nomenclature:Do not confuse with Icosapent ethyl (Vascepa), a lipid-lowering agent.

Eglinazine-ethyl is a bioactive agrochemical and strictly a toxicological/herbicidal agent.
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Property Value Relevance to Bio-Activity

Molecular Formula C9H14ClN5O2 Core triazine scaffold

MW 259.69 g/mol
Small molecule, high

membrane permeability

LogP ~2.2

Moderate lipophilicity;

facilitates thylakoid membrane

entry

Solubility (Water) Moderate (approx. 300 mg/L)
Higher than atrazine;

enhanced xylem mobility

pKa Weak base
Protonation affects soil binding

and hydrolysis rates

Mechanism of Action: Photosystem II Inhibition
The primary biological activity of eglinazine-ethyl is the disruption of photosynthetic electron

transport. This mechanism is highly specific to the thylakoid membrane of chloroplasts but

serves as a critical reference point for mitochondrial toxicity screening in non-target organisms

due to homology between the Qb site and mitochondrial complexes.

Molecular Interaction
Eglinazine-ethyl acts as a structural analog of plastoquinone (PQ).

Target: The D1 protein (encoded by psbA) of the Photosystem II (PSII) reaction center.

Binding Site: The Q_B niche.

Inhibition: It competitively displaces the endogenous plastoquinone. Unlike PQ, eglinazine-
ethyl cannot accept electrons from Q_A.

Result: The electron transport chain is severed. This causes an accumulation of triplet state

chlorophyll (

), leading to the formation of Reactive Oxygen Species (ROS) like singlet oxygen (
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), which induces lipid peroxidation and membrane destruction.

Pathway Visualization
The following diagram illustrates the interruption of the electron transport chain (ETC) by

eglinazine-ethyl.
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Caption: Figure 1. Mechanism of Action. Eglinazine-ethyl competitively binds the Qb site on

the D1 protein, halting electron flow and forcing ROS generation.

Mammalian Toxicology & Metabolic Fate
For drug development professionals, eglinazine-ethyl is a case study in ester-mediated

metabolism. Unlike atrazine, which relies heavily on N-dealkylation for clearance, eglinazine-
ethyl undergoes rapid hydrolysis.

Metabolic Pathways
Hydrolysis (Phase I): The ethyl ester is rapidly cleaved by carboxylesterases in the

liver/plasma to form Eglinazine acid. This increases polarity and facilitates excretion,

potentially lowering acute toxicity compared to highly lipophilic triazines.
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N-Dealkylation: Cytochrome P450 enzymes (likely CYP1A2/3A4 analogs) remove the ethyl

group from the amine.

Glutathione Conjugation: The chlorine atom at the C6 position is a handle for Glutathione S-

Transferase (GST), leading to mercapturic acid derivatives.

Toxicity Profile
Acute Oral LD50 (Rat): > 1000 mg/kg (Low acute toxicity).

Endocrine Disruption: Like other chlorotriazines, there is a theoretical risk of affecting the

Hypothalamic-Pituitary-Gonadal (HPG) axis (aromatase induction), though the rapid acid

hydrolysis may mitigate this compared to atrazine.
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Caption: Figure 2. Metabolic Fate. The ester moiety acts as a metabolic handle, leading to

rapid conversion to Eglinazine acid.

Experimental Protocols
To validate biological activity, the DCPIP Reduction Assay (Hill Reaction) is the gold standard.

This protocol measures the rate at which isolated chloroplasts reduce a dye; inhibition of this

rate confirms PSII blockage.
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Protocol: DCPIP Photoreduction Assay
Objective: Quantify IC50 of eglinazine-ethyl on photosynthetic electron transport.

Reagents:

Isolation Buffer: 0.4 M Sucrose, 10 mM NaCl, 50 mM Tricine-NaOH (pH 7.8).

Assay Buffer: 0.1 M Sorbitol, 10 mM NaCl, 5 mM MgCl2, 50 mM Tricine-NaOH (pH 7.8).

DCPIP (2,6-dichlorophenolindophenol): 1 mM stock.

Chloroplasts: Isolated from Spinacia oleracea (Spinach).

Workflow:

Isolation: Homogenize spinach in cold Isolation Buffer. Centrifuge (3000 x g, 5 min) to pellet

chloroplasts. Resuspend in Assay Buffer.

Standardization: Adjust chlorophyll concentration to 20 µg/mL.

Treatment: Incubate chloroplast suspension with varying concentrations of Eglinazine-ethyl
(0.01 µM – 100 µM) for 5 minutes in the dark. Solvent control: Ethanol/DMSO < 1%.

Reaction: Add DCPIP (final conc. 30 µM).

Illumination: Expose to saturating red light (>600 nm) for 60-120 seconds.

Measurement: Monitor absorbance decrease at 600 nm (DCPIP reduction turns it colorless).

Calculation:

Environmental Fate & Degradation
Understanding the degradation is vital for assessing "carry-over" toxicity in soil.

Hydrolysis: Eglinazine-ethyl is unstable at extreme pH.

Acidic (pH < 5): Rapid hydrolysis of the ester and the C-Cl bond.
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Alkaline (pH > 9): Hydrolysis of the ester.

Photolysis: Susceptible to UV degradation on soil surfaces.

This instability distinguishes it from the "persistent organic pollutant" profile of some older

chlorinated hydrocarbons, making it a "softer" chemical probe in environmental toxicology

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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